Cas no 1247062-04-9 (2-(3-Amino-1H-pyrazol-1-yl)-N-2-(dimethylamino)ethylacetamide)

• Product Name: 2-(3-Amino-1H-pyrazol-1-yl)-N-2-(dimethylamino)ethylacetamide
• CAS No: 1247062-04-9
• MF: C₉H₁₇N₅O
• MW: 211.264180898666
• MDL: MFCD16680409
• CID: 4580340
• PubChem ID: 53621876
• Update Time: 2025-06-08

2-(3-Amino-1H-pyrazol-1-yl)-N-2-(dimethylamino)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-1H-pyrazol-1-yl)-N-[2-(dimethylamino)ethyl]acetamide
• 1H-Pyrazole-1-acetamide, 3-amino-N-[2-(dimethylamino)ethyl]-
• 2-(3-Amino-1H-pyrazol-1-yl)-N-2-(dimethylamino)ethylacetamide

• MDL： MFCD16680409
• Inchi： 1S/C9H17N5O/c1-13(2)6-4-11-9(15)7-14-5-3-8(10)12-14/h3,5H,4,6-7H2,1-2H3,(H2,10,12)(H,11,15)
• InChI Key： BAHRLIJJOQIFAF-UHFFFAOYSA-N
• SMILES： N1(CC(NCCN(C)C)=O)C=CC(N)=N1

Additional information on 2-(3-Amino-1H-pyrazol-1-yl)-N-2-(dimethylamino)ethylacetamide

Introduction to 2-(3-Amino-1H-pyrazol-1-yl)-N-2-(dimethylamino)ethylacetamide (CAS No. 1247062-04-9)

2-(3-Amino-1H-pyrazol-1-yl)-N-2-(dimethylamino)ethylacetamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1247062-04-9, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a pyrazole moiety and an aminoethylacetamide backbone suggests a versatile chemical scaffold that could be exploited for various biological activities.

The pyrazole ring is a heterocyclic aromatic structure that is widely recognized for its role in medicinal chemistry. It serves as a privileged scaffold in drug design, contributing to the development of compounds with diverse pharmacological properties. The 3-amino group on the pyrazole ring further enhances its reactivity, allowing for modifications that can fine-tune its biological activity. This structural feature makes 2-(3-amino-1H-pyrazol-1-yl)-N-2-(dimethylamino)ethylacetamide a promising candidate for further exploration in the synthesis of novel therapeutic agents.

The N-2-(dimethylamino)ethylacetamide moiety adds another layer of complexity to the compound's structure. The dimethylamino group is known for its ability to enhance solubility and bioavailability, which are critical factors in drug development. Additionally, the amide bond in this moiety can participate in hydrogen bonding interactions, which are essential for binding to biological targets. This combination of structural features suggests that 2-(3-amino-1H-pyrazol-1-yl)-N-2-(dimethylamino)ethylacetamide may exhibit multiple biological activities, making it a valuable compound for further research.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential pharmacological properties of compounds with greater accuracy. These tools have been instrumental in identifying promising candidates for drug development, including 2-(3-amino-1H-pyrazol-1-yl)-N-2-(dimethylamino)ethylacetamide. By leveraging these technologies, scientists have been able to explore the compound's interactions with various biological targets, providing insights into its potential therapeutic applications.

One of the most exciting areas of research involving 2-(3-amino-1H-pyrazol-1-yl)-N-2-(dimethylamino)ethylacetamide is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing compounds that can selectively inhibit specific kinases, researchers aim to develop targeted therapies that minimize side effects and improve patient outcomes.

Recent studies have demonstrated the efficacy of pyrazole-based compounds as kinase inhibitors. For instance, derivatives of pyrazole have been shown to exhibit inhibitory activity against tyrosine kinases, which are overexpressed in many cancer cells. The 3-amino group on the pyrazole ring allows for modifications that can enhance binding affinity to kinase active sites. This has led to the development of several lead compounds that are currently undergoing preclinical testing.

In addition to their role in kinase inhibition, pyrazole-based compounds have also shown promise in other therapeutic areas. For example, they have been investigated for their antimicrobial and anti-inflammatory properties. The structural versatility of these compounds allows researchers to modify various functional groups to tailor their biological activity towards specific targets.

The synthesis of 2-(3-amino-1H-pyrazol-1-yl)-N-2-(dimethylamino)ethylacetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only enhance the efficiency of the synthesis but also minimize waste production, aligning with green chemistry principles.

The compound's stability under various conditions is another critical factor that must be considered during its synthesis and application. Studies have shown that 2-(3-amino-1H-pyrazol-1-yl)-N-2-(dimethylamino)ethylacetamide exhibits good stability under controlled storage conditions, making it suitable for long-term investigations. However, factors such as temperature and humidity can influence its shelf life, necessitating proper handling and storage protocols.

Quality control is paramount when dealing with pharmaceutical intermediates like 2-(3-amino-1H-pyrazol-1-ylyl)-N-N-dimethylethylacetamide (CAS No. 1247062049). Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify the compound's purity and identity. These methods provide detailed information about the compound's chemical structure and help ensure that it meets the required specifications for further research or commercial use.

The potential applications of 2-(3-amino-H-pyrazol-ylyl)-N-N-dimethylethylacetamide (CAS No 1247062049) extend beyond kinase inhibition. Researchers are exploring its utility as a building block for more complex molecules with enhanced pharmacological properties. By incorporating this compound into larger scaffolds, scientists aim to develop novel drugs that can address unmet medical needs more effectively.

The growing interest in pyrazole-based intermediates underscores their importance in modern drug discovery efforts. As our understanding of biological pathways continues to expand, so does our ability to design targeted therapies using these versatile compounds. The case of CAS No 1247062049) highlights just one example of how structural innovation can lead to significant advances in medicine.

In conclusion,CAS No 1247062049) represents a promising compound with diverse applications in pharmaceutical chemistry。 Its unique structural features make it an attractive candidate for further exploration， particularly in the development of kinase inhibitors and other therapeutic agents。 With continued research， this compound has the potential to contribute significantly to advancements in medicine， improving patient outcomes worldwide。